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Compound of Interest

Compound Name: 2-Chlorobiphenyl

Cat. No.: B015942

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the historical industrial applications,
physicochemical properties, and manufacturing processes related to 2-Chlorobiphenyl (2-CB).
Designated as PCB-1 in the polychlorinated biphenyl (PCB) nomenclature, 2-CB was a
foundational congener in the production of commercial PCB mixtures, most notably the Aroclor
series manufactured by Monsanto. Its unique properties contributed to the widespread use of
these mixtures in various industrial sectors from the early 20th century until their ban due to
environmental and health concerns.

Physicochemical and Industrial Properties of 2-
Chlorobiphenyl

2-Chlorobiphenyl is a monochlorinated biphenyl that served as a critical precursor in the
synthesis of more complex PCB mixtures.[1] Its fundamental properties, along with those of the
resulting mixtures, made it highly valuable for a range of industrial applications. The
exceptional thermal stability, electrical insulating properties, and chemical inertness of PCB
mixtures were key drivers of their extensive use.[1]

Below is a summary of the key physicochemical properties of 2-Chlorobiphenyl:
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Property Value

Synonyms PCB-1, o-Chlorobiphenyl
CAS Number 2051-60-7

Molecular Formula C12HoClI

Molecular Weight 188.65 g/mol

Appearance Colorless to pale yellow liquid
Melting Point ~10 °C

Boiling Point ~274 °C

Density ~1.14 g/cm3

Water Solubility Sparingly soluble

Solubility in Organic Solvents

Soluble in ethanol, ether, and other organic

solvents

Historical Industrial Applications

The industrial utility of 2-Chlorobiphenyl was primarily through its inclusion in complex PCB

mixtures like the Aroclor series. These mixtures were engineered for their resistance to acids,

alkalis, and ultraviolet light, as well as their moisture and gas proofness, and durability.[1] The

applications of these mixtures, particularly the lower-chlorinated versions which would have a

higher proportion of congeners like 2-CB, were extensive.

Key Industrial Applications of Low-Chlorinated PCB Mixtures:

» Dielectric Fluids: Used in electrical transformers and capacitors due to their excellent

electrical insulating properties and thermal stability.[1][2][3][4]

» Heat Transfer Fluids: Employed in heat exchangers and hydraulic systems for their high

boiling points and stability at high temperatures.[5]

» Plasticizers: Incorporated into paints, adhesives, sealants, and plastics to increase their

flexibility and durability.[1][4][6]
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o Carbonless Copy Paper: Utilized in the production of carbonless copy paper.[1][4][6]

e Lubricants: Used as lubricating fluids in various industrial machinery.[5]

Presence of 2-Chlorobiphenyl in Commercial
Aroclor Mixtures

2-Chlorobiphenyl (PCB-1) was a significant component of the lower-chlorinated Aroclor
mixtures. The manufacturing process of Aroclors involved the direct chlorination of biphenyl,
leading to a mixture of different PCB congeners.[7] The degree of chlorination was controlled to
produce different Aroclor grades, with the lower numbers indicating a lower chlorine content by
weight. For instance, Aroclor 1221 contains approximately 21% chlorine by weight.[8]

The following table summarizes the approximate weight percentage of 2-Chlorobiphenyl
(PCB-1) in various Aroclor mixtures, demonstrating its prevalence in the less chlorinated
formulations.

. Average Chlorine Content Approximate Weight % of
Aroclor Mixture

(%) 2-Chlorobiphenyl (PCB-1)

Aroclor 1221 21 115

Aroclor 1232 32 4.8

Aroclor 1016 41 1.84

Aroclor 1242 42 11

Aroclor 1248 48 0.1

Aroclor 1254 54 <0.05

Aroclor 1260 60 < 0.05

Data compiled from congener-specific analyses of Aroclor mixtures.

Historical Manufacturing Process and Experimental
Protocols
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Industrial Manufacturing of Aroclor Mixtures

The historical production of Aroclor mixtures, which contained 2-Chlorobiphenyl, was

achieved through the direct chlorination of biphenyl. This process was not designed to produce

a single congener but rather a mixture with a specific average chlorine content.

Key Steps in the Aroclor Manufacturing Process:

o Chlorination: Molten biphenyl was reacted with anhydrous chlorine gas in the presence of a

catalyst, typically iron filings or ferric chloride. The extent of chlorination was controlled by

the reaction time and temperature.

o Neutralization: After the desired degree of chlorination was achieved, the crude PCB mixture

was treated with an alkali, such as lime, to neutralize any residual hydrochloric acid, a

byproduct of the reaction.

 Purification: The neutralized mixture was then purified, often through vacuum distillation, to

remove impurities and unreacted starting materials.

Below is a diagram illustrating the general workflow of the historical industrial production of

Aroclor mixtures.

Raw Materials

Biphenyl!

Chlorine Gas

Catalyst (FeCI3)

Vacuum Distillation

Crude PCB Mixture

Products & ByproduN
Hydrochloric Acid (Byproduct) Purified Aroclor Mixture
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Historical Aroclor Manufacturing Process

Experimental Protocol: Analysis of 2-Chlorobiphenyl in
Industrial Samples

The following is a representative experimental protocol for the quantitative analysis of 2-
Chlorobiphenyl in historical industrial samples, such as dielectric fluids or plasticizers. This
protocol is based on modern analytical techniques relevant to the target audience.

Obijective: To quantify the concentration of 2-Chlorobiphenyl (PCB-1) in an industrial sample
using gas chromatography-mass spectrometry (GC-MS).

Materials:

¢ Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Appropriate GC column (e.g., DB-5ms)

o Hexane (pesticide residue grade)

e 2-Chlorobiphenyl analytical standard

¢ Internal standard (e.g., PCB-209)

o Sample vials, syringes, and volumetric flasks

o Solid Phase Extraction (SPE) cartridges for sample cleanup (if necessary)
Procedure:

o Sample Preparation: a. Accurately weigh a known amount of the industrial sample into a
volumetric flask. b. Dilute the sample with hexane to a known volume to bring the expected
concentration of 2-CB into the calibration range. c. If the sample matrix is complex, perform a
cleanup step using SPE to remove interfering compounds.
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o Calibration: a. Prepare a series of calibration standards of 2-Chlorobiphenyl in hexane at
different concentrations. b. Add a constant known amount of the internal standard to each
calibration standard and the sample. c. Analyze the calibration standards by GC-MS to
generate a calibration curve.

e GC-MS Analysis: a. Inject a known volume of the prepared sample into the GC-MS. b. The
gas chromatograph separates the components of the mixture, and the mass spectrometer
detects and quantifies the 2-Chlorobiphenyl and the internal standard based on their
specific mass-to-charge ratios.

e Quantification: a. Identify the 2-Chlorobiphenyl peak in the sample chromatogram based on
its retention time and mass spectrum compared to the analytical standard. b. Calculate the
concentration of 2-Chlorobiphenyl in the sample using the calibration curve and the
response of the internal standard.

Below is a diagram illustrating the experimental workflow for the analysis of 2-Chlorobiphenyl.
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GC-MS Analysis

Data Analysis (Quantification)

Final Report
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Workflow for 2-Chlorobiphenyl Analysis

Logical Relationship of 2-Chlorobiphenyl in PCB
Production

2-Chlorobiphenyl can be considered a primary product of the initial chlorination of biphenyl
and a building block for the more highly chlorinated congeners found in commercial PCB

mixtures. The following diagram illustrates this logical relationship.
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Formation of PCBs from Biphenyl

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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